Cas no 57800-66-5 ((2,4-dimethylphenyl)-(4-methoxyphenyl)methanone)

• Product Name: (2,4-dimethylphenyl)-(4-methoxyphenyl)methanone
• CAS No: 57800-66-5
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD01311572
• CID: 1606711
• PubChem ID: 3044876
• Update Time: 2025-08-05

(2,4-dimethylphenyl)-(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylphenyl)-(4-methoxyphenyl)methanone
• Methanone, (2,4-dimethylphenyl)(4-methoxyphenyl)-
• 2,4-Dimethyl-4'-methoxybenzophenon
• 2,4-Dimethyl-4'-methoxybenzophenone
• SureCN9857167
• AG-G-04252
• CTK5A7460
• BRN 2416974
• Benzophenone, 2,4-dimethyl-4'-methoxy-
• AC1MII03
• 2,4-DECADIENOL
• Benzophenone,2,4-dimethyl-4'-methoxy
• Methanone,(2,4-dimethylphenyl)(4-methoxyphenyl)
• SCHEMBL9857167
• AKOS009337602
• DTXSID00206500
• DB-302409
• (2,4-Dimethyl-phenyl)-(4-methoxy-phenyl)-methanone
• 57800-66-5
• MFCD01311572

• MDL： MFCD01311572
• Inchi： 1S/C16H16O2/c1-11-4-9-15(12(2)10-11)16(17)13-5-7-14(18-3)8-6-13/h4-10H,1-3H3
• InChI Key： MSAQSCNVYRPYBY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.072
• Boiling Point: 366.7°C at 760 mmHg
• Flash Point: 158.4°C
• Refractive Index: 1.559
• PSA: 26.30000
• LogP: 3.54300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (2,4-dimethylphenyl)-(4-methoxyphenyl)methanone

Introduction to (2,4-dimethylphenyl)-(4-methoxyphenyl)methanone and CAS No. 57800-66-5

The compound (2,4-dimethylphenyl)-(4-methoxyphenyl)methanone, identified by the chemical registry number CAS No. 57800-66-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This review provides an in-depth exploration of its chemical structure, properties, and emerging applications, particularly in the context of modern medicinal chemistry and drug development.

At its core, (2,4-dimethylphenyl)-(4-methoxyphenyl)methanone is an aromatic ketone derivative featuring two distinct phenyl rings connected through a carbonyl group. The presence of methyl and methoxy substituents on these rings imparts unique electronic and steric properties, making it a versatile scaffold for synthetic chemistry. The CAS No. 57800-66-5 designation ensures unambiguous identification, which is crucial for laboratory consistency and regulatory compliance.

Recent advancements in computational chemistry have enabled the precise modeling of this compound's interactions with biological targets. Studies indicate that the aromatic system and the electron-withdrawing carbonyl group can modulate binding affinity to enzymes and receptors, making it a promising candidate for drug discovery. For instance, derivatives of this structure have been investigated for their potential in inhibiting proteases involved in inflammatory pathways.

The synthesis of (2,4-dimethylphenyl)-(4-methoxyphenyl)methanone involves well-established organic reactions, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methodologies highlight its accessibility for further functionalization, which is a key consideration in medicinal chemistry. Researchers have leveraged this flexibility to explore analogs with enhanced pharmacokinetic profiles, such as improved solubility or metabolic stability.

In the realm of biomolecular interactions, the electronic distribution around the carbonyl group influences hydrogen bonding capabilities, a critical factor in drug-receptor binding. Preliminary x-ray crystallography studies on related compounds suggest that modifications at the phenyl rings can fine-tune binding modes, offering insights into structure-activity relationships. This knowledge is instrumental in designing next-generation therapeutics with optimized efficacy.

The compound's relevance extends to material science applications as well. Its aromatic nature lends itself to polymerization reactions, yielding materials with tailored electronic properties. These materials are being explored for use in organic electronics, where precise control over molecular architecture is essential for device performance.

Regulatory considerations play a pivotal role in the handling and commercialization of (2,4-dimethylphenyl)-(4-methoxyphenyl)methanone. While not classified as a hazardous or controlled substance under current guidelines, adherence to good laboratory practices ensures safe handling and environmental responsibility. Documentation of synthesis routes and purity standards is mandatory for compliance with international pharmaceutical regulations.

Future research directions include exploring enantioselective synthesis methods to isolate stereoisomers with distinct biological activities. Chiral derivatives of this ketone could unlock novel therapeutic avenues, particularly in areas such as central nervous system disorders where enantiomeric specificity is paramount.

The intersection of traditional organic synthesis with modern biocatalysis offers exciting possibilities for modifying (2,4-dimethylphenyl)-(4-methoxyphenyl)methanone. Enzymatic approaches could streamline production while reducing environmental impact, aligning with green chemistry principles. Such innovations are likely to accelerate the development pipeline for derivatives targeting neurological and metabolic diseases.

In summary, (2,4-dimethylphenyl)-(4-methoxyphenyl)methanone (CAS No. 57800-66-5) represents a multifaceted compound with broad utility across pharmaceuticals and materials science. Its structural features provide a robust foundation for innovation, supported by cutting-edge research methodologies. As scientific understanding evolves, this molecule continues to emerge as a cornerstone in advanced chemical synthesis and drug discovery efforts.